Cas no 899916-86-0 (4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione)

• Product Name: 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione
• CAS No: 899916-86-0
• MF: C₂₁H₂₁BrN₂O₄S
• MW: 477.371443510056
• CID: 5439921
• Update Time: 2025-08-01

4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromophenyl)-2,2-dimethyl-5-sulfanylideneimidazol-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione

• Inchi： 1S/C21H21BrN2O4S/c1-21(2)23-17(12-6-8-14(22)9-7-12)20(29)24(21)19(25)13-10-15(26-3)18(28-5)16(11-13)27-4/h6-11H,1-5H3
• InChI Key： ISYAOHOJAIQIBN-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1C(N(C(C2C([H])=C(C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])N=1)=S

Additional information on 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione

Introduction to 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione (CAS No. 899916-86-0)

4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione, with the CAS number 899916-86-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl group, a trimethoxybenzoyl moiety, and an imidazolothione scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazolothione scaffold is a versatile core structure that has been extensively studied for its diverse biological activities. Imidazolothiones are known for their antifungal, antibacterial, and anticancer properties. The presence of the brominated phenyl group and the trimethoxybenzoyl moiety further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

Recent studies have highlighted the potential of 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key cellular processes involved in cancer progression.

In another study conducted by a team of researchers from the University of California, the compound was evaluated for its anti-inflammatory properties. The results showed that 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is believed to be mediated through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS.

The brominated phenyl group in the compound plays a crucial role in its biological activities. Bromine atoms are known to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. This property is particularly important for compounds designed to target intracellular processes or cross the blood-brain barrier. The trimethoxybenzoyl moiety, on the other hand, contributes to the compound's stability and solubility characteristics. Methoxy groups are electron-donating substituents that can influence the electronic distribution within the molecule, affecting its reactivity and binding affinity to target proteins.

The synthesis of 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3,4,5-trimethoxybenzoic acid with an appropriate imidazolothione precursor followed by bromination of the phenyl ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process and reduce reaction times.

The pharmacokinetic properties of 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione have also been investigated. Studies have shown that the compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 4-(4-bromophenyl)-2,2-dimethyl-1-(3,4,5-trimethoxybenzoyl)-2,5-dihydro-1H-imidazole-5-thione (CAS No. 899916-86-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive target for further investigation and development into novel therapeutic agents.